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Introduction

Barium sodium niobate (BazNaNbsO1s), often abbreviated as BNN or "banana,” is a
ferroelectric crystal that has garnered significant interest for its exceptional nonlinear optical
(NLO) properties. Its large nonlinear coefficients, high resistance to optical damage, and
favorable phase-matching characteristics make it a crucial material for a variety of applications,
including frequency doubling, optical parametric oscillation, and electro-optic modulation. This
guide provides an in-depth overview of the nonlinear optical coefficients of barium sodium
niobate, detailed experimental protocols for their measurement, and a summary of key
gquantitative data.

Nonlinear Optical Properties of Barium Sodium
Niobate

Barium sodium niobate belongs to the orthorhombic crystal class (mm2) at room
temperature, a non-centrosymmetric structure that is a prerequisite for second-order nonlinear
optical effects. The second-order nonlinear susceptibility, denoted by the tensor dij, governs the
efficiency of processes such as second-harmonic generation (SHG). The useful nonlinear
coefficients of BNN are approximately twice those of lithium niobate (LINbOs), another widely
used NLO material.[1] Furthermore, BNN does not exhibit the significant optically induced
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refractive index inhomogeneities (often termed "optical damage") at room temperature that can
plague materials like LINbOs.[1]

Data Presentation

The second-order nonlinear optical coefficients of barium sodium niobate have been
experimentally determined, with the most frequently cited values provided below. These
coefficients relate the induced nonlinear polarization to the applied optical electric field.

Nonlinear Optical
Value (pm/V) at 1.064 pm Reference

Coefficient

ds1 11.3+1.0 Singh et al. (1970)
ds2 11.3+1.0 Singh et al. (1970)
dss -27.6 2.5 Singh et al. (1970)
dis 11.8+1.0 Singh et al. (1970)
d24 11.8+1.0 Singh et al. (1970)

Note: The signs of the coefficients are relative to the dss coefficient of LiNbOs.

Experimental Protocols

The determination of the nonlinear optical coefficients of barium sodium niobate is most
commonly achieved through the Maker fringe technique. This method involves measuring the
intensity of the second-harmonic light generated from a sample as a function of the incident
angle of the fundamental laser beam.

Maker Fringe Technique for dij Coefficient Measurement

Objective: To determine the magnitude of the second-order nonlinear optical coefficients (dij) of
a barium sodium niobate crystal.

Materials and Equipment:

e Pulsed laser source with high peak power (e.g., Q-switched Nd:YAG laser at 1.064 um).
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» High-quality, single-domain barium sodium niobate crystal with polished, parallel faces.

» Rotation stage with high angular resolution for mounting the crystal.

o Polarizers and half-wave plates to control the polarization of the fundamental and second-
harmonic beams.

o Appropriate filters to block the fundamental wavelength and transmit the second-harmonic
wavelength.

o A sensitive photodetector (e.g., a photomultiplier tube or a photodiode).

o Lock-in amplifier or boxcar averager for signal processing.

» Reference crystal with a well-characterized nonlinear coefficient (e.g., quartz or LiNbOs3).

Experimental Procedure:

o Sample Preparation: A single crystal of barium sodium niobate is cut and polished to have
flat and parallel surfaces. The orientation of the crystallographic axes relative to the polished
faces must be precisely known.

e Optical Setup: The laser beam is directed through a polarizer and a half-wave plate to set the
desired polarization of the fundamental beam. The beam is then focused onto the BNN
crystal, which is mounted on the rotation stage.

o Data Acquisition: The crystal is rotated, and the intensity of the generated second-harmonic
light is measured at various angles of incidence. A set of filters is placed after the crystal to
block the fundamental laser beam and allow only the second-harmonic signal to reach the
photodetector. An analyzer may be used to select a specific polarization of the second-
harmonic light.

o Maker Fringe Pattern: As the crystal is rotated, the path length of the fundamental and
second-harmonic waves within the crystal changes, leading to a phase mismatch. This
results in an oscillatory pattern of the second-harmonic intensity known as Maker fringes.
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» Data Analysis: The envelope of the Maker fringe pattern is a function of the effective
nonlinear coefficient (deff) for the specific crystal orientation and polarization combination. By
fitting the experimental data to the theoretical Maker fringe equation, the value of deff can be

determined.

o Determination of dij: By performing measurements with different crystal orientations and
polarizations of the fundamental and second-harmonic beams, the individual components of
the dij tensor can be isolated and calculated from the measured deff values. A comparison
with the signal from a reference crystal of known nonlinearity is used for absolute calibration.

Visualizations
Experimental Workflow for Nonlinear Optical Coefficient
Determination

The following diagram illustrates the logical workflow for the characterization of the nonlinear
optical coefficients of a material like barium sodium niobate using the Maker fringe technique.
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Experimental workflow for NLO coefficient determination.
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Phase-Matching for Efficient Second-Harmonic
Generation

For practical applications, achieving high conversion efficiency in second-harmonic generation
requires fulfilling the phase-matching condition, where the wave vectors of the fundamental and
second-harmonic waves are properly matched (Ak = kaw - 2kw = 0). In birefringent crystals like
barium sodium niobate, this can be achieved by appropriately choosing the polarization of the
light and the direction of propagation relative to the crystal's optic axes.

The relationship between the fundamental and second-harmonic waves in a phase-matching

scheme is depicted below.
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Phase-matching for efficient SHG in BNN.
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Conclusion

Barium sodium niobate remains a material of significant importance in the field of nonlinear
optics due to its large nonlinear coefficients and favorable optical properties. A thorough
understanding of its nonlinear optical tensor, coupled with precise experimental
characterization, is essential for the design and optimization of advanced photonic devices. The
data and protocols outlined in this guide provide a foundational resource for researchers and
scientists working with this versatile crystal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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